Cas no 118078-66-3 (2-Fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(trifluoromethyl)pyridine
• CAS No: 118078-66-3
• MF: C₆H₃F₄N
• MW: 165.08833527565
• MDL: MFCD09879262
• CID: 63333
• Update Time: 2025-06-12

2-Fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethyl)pyridine
• 2-Fluoro-4-trifluoromethylpyridine
• C6H3F4N
• 2-Fluoro-4-trifluoromethyl-pyridine
• Pyridine, 2-fluoro-4-(trifluoroMethyl)-
• alpha,alpha,alpha,2-Tetrafluoro-4-picoline
• 2-fluoro-4-(trifluoromethyl)-pyridine
• PubChem23563
• DFNQBXZKPUBEIX-UHFFFAOYSA-N
• STL557628
• SBB087872
• BBL103818
• TRA0069658
• RP02399
• AB54463
• 2-fluoranyl-4-(trifluoromethyl)pyridine
• BC677

• MDL： MFCD09879262
• Inchi： 1S/C6H3F4N/c7-5-3-4(1-2-11-5)6(8,9)10/h1-3H
• InChI Key： DFNQBXZKPUBEIX-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 165.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.355 g/mL at 25 °C
• Boiling Point: 113℃
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.400
• Water Partition Coefficient: Miscible with water, alcohol, acetonitrile and N,N-dimethylformamide
• PSA: 12.89000
• LogP: 2.23950

2-Fluoro-4-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 1992 6.1(3) / PGIII
• WGK Germany：3
• Hazard Category Code： 10-25-36/37/38
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Fluoro-4-(trifluoromethyl)pyridine

Professional Introduction to 2-Fluoro-4-(trifluoromethyl)pyridine (CAS No. 118078-66-3)

2-Fluoro-4-(trifluoromethyl)pyridine, with the chemical formula C₇H₃F₅N, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 118078-66-3, is a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of both fluorine and trifluoromethyl substituents, make it a versatile building block for developing novel compounds with enhanced biological activity.

The importance of fluorinated pyridines in medicinal chemistry cannot be overstated. These compounds often exhibit improved metabolic stability, better binding affinity to biological targets, and enhanced pharmacokinetic properties. The introduction of fluorine atoms into the pyridine ring can significantly alter the electronic and steric properties of the molecule, leading to more effective drug candidates. In particular, 2-fluoro-4-(trifluoromethyl)pyridine has been widely used in the development of small-molecule inhibitors targeting various therapeutic areas.

Recent research has highlighted the utility of 2-fluoro-4-(trifluoromethyl)pyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug design, researchers have been able to develop inhibitors with high selectivity and potency. For instance, studies have demonstrated its use in creating inhibitors targeting tyrosine kinases, which are involved in signal transduction pathways critical for cell growth and differentiation.

In addition to its applications in oncology, 2-fluoro-4-(trifluoromethyl)pyridine has shown promise in the development of antiviral and antibacterial agents. The fluorinated pyridine core contributes to the molecule's ability to interact favorably with biological targets, thereby enhancing its therapeutic efficacy. For example, researchers have utilized this compound to design inhibitors of viral proteases, which are essential for viral replication. These inhibitors have shown potential in preclinical studies as treatments for various viral infections.

The agrochemical industry has also benefited from the use of 2-fluoro-4-(trifluoromethyl)pyridine. Fluorinated pyridines are known to improve the performance of pesticides and herbicides by increasing their stability and bioavailability. This compound has been incorporated into formulations designed to combat resistant plant pathogens, offering farmers more effective tools for crop protection. The trifluoromethyl group, in particular, enhances the lipophilicity of the molecule, making it more soluble in fats and oils, which is advantageous for formulation purposes.

The synthetic pathways for preparing 2-fluoro-4-(trifluoromethyl)pyridine are well-documented and have been optimized for high yield and purity. One common approach involves the fluorination of 4-trifluoromethylpyridine using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These methods allow for precise control over the introduction of fluorine atoms at specific positions on the pyridine ring, ensuring the desired product structure.

The role of computational chemistry in designing and optimizing derivatives of 2-fluoro-4-(trifluoromethyl)pyridine cannot be ignored. Advanced computational techniques such as molecular modeling and quantum mechanics simulations have enabled researchers to predict the biological activity of new compounds before they are synthesized. This approach has significantly reduced the time and cost associated with drug discovery by allowing for rapid screening of potential candidates.

In conclusion, 2-fluoro-4-(trifluoromethyl)pyridine (CAS No. 118078-66-3) is a highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features make it an excellent starting point for developing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.